4-Acetoxy-3'-cyanobenzophenone
Description
The compound 4-Acetoxy-3'-cyanobenzophenone is a chemical entity that has not been directly studied in the provided papers. However, related compounds with acetoxy and cyano groups have been investigated for their chemical properties and potential applications. For instance, 4-Acetoxy-4-(benzothiazol-2-yl)-2,5-cyclohexadien-1-one has shown significant anti-tumor activity against various cancer cell lines and undergoes hydrolysis to generate reactive intermediates . Similarly, 4-acetoxy-2-amino-3-arylbenzofurans have been synthesized using a one-pot multistep method, indicating the versatility of acetoxy-substituted compounds in synthetic chemistry .
Synthesis Analysis
The synthesis of acetoxy-substituted compounds can involve multistep reactions, as demonstrated by the one-pot synthesis of 4-acetoxy-2-amino-3-arylbenzofurans from 1-aryl-2-nitroethylenes and cyclohexane-1,3-diones . This process highlights the complexity and efficiency of synthesizing such compounds. Additionally, the synthesis of 4-(4'-acetoxybenzylidene)-2-methyl-5-oxazolone and its derivatives involves basic hydrolysis and treatment with acetic acid, showcasing the reactivity of acetoxy groups in different chemical environments .
Molecular Structure Analysis
The molecular structure of acetoxy-substituted compounds can be elucidated using techniques such as NMR spectroscopy and X-ray crystallography. For example, the structure of 4-(4'-acetoxybenzylidene)-2-methyl-5-oxazolone was confirmed by NMR, and its derivatives were studied to understand the configuration retention during synthesis . The delocalization of positive charge in the reactive intermediates of acetoxy-substituted quinols has also been confirmed through structural analysis .
Chemical Reactions Analysis
Acetoxy-substituted compounds participate in various chemical reactions, including hydrolysis, which can lead to the generation of reactive oxenium ion intermediates . The presence of acetoxy groups can influence the rate of ionization and the selectivity of the generated cations. Furthermore, photolysis can produce multiple products, indicating the diverse reactivity of these compounds under different conditions .
Physical and Chemical Properties Analysis
The physical and chemical properties of acetoxy-substituted compounds are influenced by their functional groups. For instance, the electron-withdrawing effect of the cyano group and the electron-donating resonance effect of the benzothiazolyl group can significantly affect the stability and reactivity of the compound . The polymerization reactions of acetoxybenzoic acid derivatives have been studied, revealing insights into the mechanisms and byproducts of such processes .
Future Directions
properties
IUPAC Name |
[4-(3-cyanobenzoyl)phenyl] acetate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H11NO3/c1-11(18)20-15-7-5-13(6-8-15)16(19)14-4-2-3-12(9-14)10-17/h2-9H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PPTJMDPDFOYEOR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)OC1=CC=C(C=C1)C(=O)C2=CC=CC(=C2)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H11NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30641703 |
Source
|
| Record name | 4-(3-Cyanobenzoyl)phenyl acetate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30641703 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
265.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
890099-54-4 |
Source
|
| Record name | 3-[4-(Acetyloxy)benzoyl]benzonitrile | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=890099-54-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-(3-Cyanobenzoyl)phenyl acetate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30641703 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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